Cas no 850782-02-4 (N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide)

• Product Name: N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide
• CAS No: 850782-02-4
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 6551499
• Update Time: 2025-09-28

N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-

• Inchi： 1S/C20H16N2O2S/c1-22-17-10-9-16(24-2)12-18(17)25-20(22)21-19(23)15-8-7-13-5-3-4-6-14(13)11-15/h3-12H,1-2H3
• InChI Key： GTTDHWMSAUZSQT-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(N=C1N(C)C2=CC=C(OC)C=C2S1)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 552.3±52.0 °C(Predicted)
• pka: -0.01±0.20(Predicted)

Additional information on N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide

Comprehensive Overview of N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide (CAS No. 850782-02-4)

N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide, with the CAS number 850782-02-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methoxy and naphthalene moieties, contribute to its potential as a scaffold for developing novel therapeutic agents.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their promising pharmacological properties. Researchers are particularly intrigued by the anti-inflammatory, antioxidant, and anticancer potential of these molecules. The compound N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide is no exception, as its structure suggests possible interactions with key biological targets. This has led to its inclusion in various high-throughput screening programs aimed at identifying new drug candidates.

The synthesis of CAS 850782-02-4 typically involves multi-step organic reactions, with careful attention to the formation of the ylidene linkage and the introduction of the methoxy group at the 6-position of the benzothiazole ring. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound. Its molecular weight and solubility profile make it suitable for various experimental setups in both academic and industrial laboratories.

From a drug discovery perspective, the naphthalene-carboxamide portion of the molecule offers interesting possibilities for structure-activity relationship studies. Medicinal chemists are exploring modifications to this core structure to optimize bioavailability and target selectivity. The compound's potential to modulate enzyme activity and protein-protein interactions has made it a subject of investigation in several disease models, particularly those involving cellular signaling pathways.

In the context of current research trends, N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide aligns with the growing focus on small molecule therapeutics for complex diseases. Its structural features share similarities with known kinase inhibitors and receptor modulators, making it relevant to studies in precision medicine approaches. The compound's lipophilicity and hydrogen bonding capacity suggest potential for crossing biological barriers, an important consideration in CNS drug development.

Quality control of CAS 850782-02-4 is crucial for research applications, with specifications typically including purity levels exceeding 95% as determined by analytical methods. Storage conditions generally recommend protection from light and moisture at controlled temperatures to maintain stability. Researchers working with this compound should be aware of its spectral properties, particularly its UV-Vis absorption characteristics which may be relevant for certain assay systems.

The commercial availability of N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide through specialty chemical suppliers has facilitated its adoption in various research programs. Current pricing reflects its status as a research-grade chemical with potential for scale-up should clinical relevance be established. The compound's intellectual property status should be carefully considered by organizations exploring its therapeutic applications.

Future directions for research on 850782-02-4 may include detailed mechanistic studies to elucidate its mode of action, as well as formulation development to enhance its pharmaceutical properties. The compound represents an interesting case study in medicinal chemistry optimization, demonstrating how subtle modifications to heterocyclic systems can yield molecules with distinct biological profiles. As the field of targeted therapy continues to evolve, compounds like this will likely play an important role in bridging the gap between chemical probes and clinical candidates.